2-(4-methoxyphenyl)-2-oxoethyl 2-(5,6-dibromo-1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-4-methylpentanoate
2-(4-methoxyphenyl)-2-oxoethyl 2-(5,6-dibromo-1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-4-methylpentanoate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0918965
InChI:
InChI=1S/C24H27Br2NO6/c1-11(2)8-16(24(31)33-10-17(28)12-4-6-13(32-3)7-5-12)27-22(29)18-14-9-15(19(18)23(27)30)21(26)20(14)25/h4-7,11,14-16,18-21H,8-10H2,1-3H3
SMILES:
CC(C)CC(C(=O)OCC(=O)C1=CC=C(C=C1)OC)N2C(=O)C3C4CC(C3C2=O)C(C4Br)Br
Molecular Formula:
C24H27Br2NO6
Molecular Weight:
585.3 g/mol
2-(4-methoxyphenyl)-2-oxoethyl 2-(5,6-dibromo-1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-4-methylpentanoate
CAS No.:
Cat. No.: VC0918965
Molecular Formula: C24H27Br2NO6
Molecular Weight: 585.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C24H27Br2NO6 |
|---|---|
| Molecular Weight | 585.3 g/mol |
| IUPAC Name | [2-(4-methoxyphenyl)-2-oxoethyl] 2-(8,9-dibromo-3,5-dioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)-4-methylpentanoate |
| Standard InChI | InChI=1S/C24H27Br2NO6/c1-11(2)8-16(24(31)33-10-17(28)12-4-6-13(32-3)7-5-12)27-22(29)18-14-9-15(19(18)23(27)30)21(26)20(14)25/h4-7,11,14-16,18-21H,8-10H2,1-3H3 |
| Standard InChI Key | BXRRFGLHOMHOQQ-UHFFFAOYSA-N |
| SMILES | CC(C)CC(C(=O)OCC(=O)C1=CC=C(C=C1)OC)N2C(=O)C3C4CC(C3C2=O)C(C4Br)Br |
| Canonical SMILES | CC(C)CC(C(=O)OCC(=O)C1=CC=C(C=C1)OC)N2C(=O)C3C4CC(C3C2=O)C(C4Br)Br |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator